1-(1-methyl-4-nitro-1H-imidazol-5-yl)piperazine

• Molecular Formula: C8H13N5O2
• Molecular Weight: 211.22 g/mol
• IUPAC Name: 1-(3-methyl-5-nitroimidazol-4-yl)piperazine
• InChI: InChI=1S/C8H13N5O2/c1-11-6-10-7(13(14)15)8(11)12-4-2-9-3-5-12/h6,9H,2-5H2,1H3
• InChI Key: YAZIOABODNUXKV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1N2CCNCC2)[N+](=O)[O-]

Description

1-(1-Methyl-4-nitro-1H-imidazol-5-yl)piperazine (CAS: 95792-74-8) is a nitroimidazole-piperazine hybrid compound with the molecular formula C₈H₁₃N₅O₂ and a molecular weight of 211.22 g/mol . It features a 4-nitroimidazole core linked to a piperazine ring, a structure associated with diverse biological activities, including antimicrobial and anti-inflammatory properties . The compound is classified under Hazard Statements H302 (harmful if swallowed) and H314 (causes severe skin burns and eye damage), requiring careful handling .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-methyl-4-nitro-1H-imidazol-5-yl)piperazine typically involves the reaction of 1-methyl-4-nitroimidazole with piperazine. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and under reflux conditions to ensure complete reaction. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-(1-Methyl-4-nitro-1H-imidazol-5-yl)piperazine can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The imidazole ring can undergo nucleophilic substitution reactions, where the nitro group can be replaced by other substituents.

Cyclization: The compound can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles such as amines or thiols, in the presence of a base like sodium hydroxide.

Cyclization: Acidic or basic conditions, depending on the desired product[][4].

Major Products Formed:

Reduction: 1-(1-Methyl-4-amino-1H-imidazol-5-yl)piperazine.

Substitution: Various substituted imidazole derivatives.

Cyclization: Complex heterocyclic compounds with potential biological activity.

Scientific Research Applications

1-(1-Methyl-4-nitro-1H-imidazol-5-yl)piperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its imidazole moiety.

Medicine: Explored for its potential therapeutic effects, including anticancer and antiviral activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-(1-methyl-4-nitro-1H-imidazol-5-yl)piperazine involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components, leading to cytotoxic effects. The imidazole ring can also interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Key Insights :

• Electron Effects : Pyridinyl or nitro groups () improve electronic interactions with target proteins, critical for enzyme inhibition.

Hybrid Nitroimidazole-Piperazine-Triazole Derivatives

Compounds combining 4-nitroimidazole-piperazine with 1,2,3-triazole moieties (e.g., 9a–k , 11m , 11o–p ) exhibit distinct pharmacological profiles:

Compound ID	Hybrid Structure	Biological Activity	ADMET Profile (SwissADME)	Reference
9h	Triazole + 2-nitrobenzyl group	Moderate antibacterial activity	Compliance with Lipinski’s Rule of 5
11o	Triazole + tetrahydronaphthalenyl	Anti-inflammatory (68% membrane stabilization)	High GI absorption; CYP2D6 inhibition risk
11p	Triazole + benzo[d][1,3]dioxolyl	Antioxidant activity (DPPH assay)	Low BBB permeability

Key Insights :

• Triazole Linkage : Click chemistry-derived triazoles () improve metabolic stability but may introduce CYP450 interactions (e.g., ).
• Substituent Effects : Bulky groups (e.g., tetrahydronaphthalenyl in ) enhance anti-inflammatory activity but reduce solubility.

Activity Against Therapeutic Targets

Anticancer Activity

• 1-(4-Chlorobenzhydryl)piperazine derivatives (5a–g) : Demonstrated IC₅₀ < 10 μM against liver (HepG2), breast (MCF7), and colon (HCT-116) cancer cells, outperforming simpler nitroimidazole-piperazines .
• Piperidine vs. Piperazine Derivatives : Piperidine analogs (e.g., ) show higher selectivity for PI3Kδ inhibition (IC₅₀: 96 nM) compared to piperazine derivatives (IC₅₀: 1892–96 nM), attributed to six-membered ring flexibility .

Anti-Inflammatory Activity

• Bis-thiazole derivatives (AR-45a, AR-55a) : Achieved 65–68% membrane stabilization in vitro at 200 μg/mL, surpassing ibuprofen in carrageenan-induced edema models .

Key Insights :

• Microwave Synthesis () reduces reaction time but requires specialized equipment.
• Click Chemistry () enables rapid diversification but may introduce metal catalyst residues.